Cas no 618877-85-3 (4-benzoyl-1-2-(diethylamino)ethyl-3-hydroxy-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-benzoyl-1-2-(diethylamino)ethyl-3-hydroxy-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 618877-85-3
• MF: C₂₂H₂₅N₃O₃
• MW: 379.45220541954
• CID: 5437210
• Update Time: 2025-06-08

4-benzoyl-1-2-(diethylamino)ethyl-3-hydroxy-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-1-[2-(diethylamino)ethyl]-3-hydroxy-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one
• 4-benzoyl-1-2-(diethylamino)ethyl-3-hydroxy-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

• Inchi： 1S/C22H25N3O3/c1-3-24(4-2)14-15-25-19(17-12-8-9-13-23-17)18(21(27)22(25)28)20(26)16-10-6-5-7-11-16/h5-13,19,27H,3-4,14-15H2,1-2H3
• InChI Key： GQKYUWQLUGQTSE-UHFFFAOYSA-N
• SMILES： N1(CCN(CC)CC)C(C2=NC=CC=C2)C(C(=O)C2=CC=CC=C2)=C(O)C1=O

Additional information on 4-benzoyl-1-2-(diethylamino)ethyl-3-hydroxy-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

Comprehensive Overview of 4-benzoyl-1-2-(diethylamino)ethyl-3-hydroxy-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 618877-85-3)

The compound 4-benzoyl-1-2-(diethylamino)ethyl-3-hydroxy-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 618877-85-3) is a structurally complex molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. Its unique pyrrol-2-one core, combined with benzoyl and pyridin-2-yl substituents, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive compounds, given its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like 4-benzoyl-1-2-(diethylamino)ethyl-3-hydroxy-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one has surged due to their versatility in drug discovery. The presence of a diethylaminoethyl group enhances its solubility and bioavailability, which are critical factors in pharmacokinetics. This compound is often discussed in the context of small molecule inhibitors and enzyme modulators, aligning with current trends in precision medicine and targeted therapies.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and mechanism of action. Scientists have explored various multi-step synthesis routes to optimize yield and purity, often leveraging microwave-assisted reactions or catalysis techniques. Additionally, computational studies using molecular docking and QSAR modeling have provided insights into its binding affinity for specific proteins, making it a subject of interest in structure-activity relationship (SAR) studies.

The pharmacological potential of CAS No. 618877-85-3 extends to its anti-inflammatory and antioxidant properties, which are highly relevant in the context of aging-related diseases. With the growing focus on neuroprotection and metabolic disorders, this compound's ability to modulate oxidative stress pathways has positioned it as a candidate for further preclinical evaluation. Its hydroxy-pyrrolone moiety is particularly noteworthy, as it mimics natural antioxidants found in plant-derived compounds.

From an industrial perspective, the scalability of 4-benzoyl-1-2-(diethylamino)ethyl-3-hydroxy-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one production is a key consideration. Advances in green chemistry have enabled more sustainable synthesis methods, reducing the reliance on hazardous reagents. This aligns with the broader shift toward environmentally friendly practices in chemical manufacturing, a topic that resonates with both academia and industry stakeholders.

In summary, CAS No. 618877-85-3 represents a fascinating intersection of chemistry and biology, with applications spanning drug development, materials science, and beyond. Its multi-functional architecture and bioactive potential ensure its continued relevance in cutting-edge research. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in addressing some of today's most pressing health challenges.